Cas no 2228408-44-2 (1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine)

1-(3,5-Dimethylphenyl)-4,4-difluorocyclohexylmethanamine is a fluorinated cyclohexylamine derivative with a substituted aromatic moiety, offering unique structural and electronic properties. The presence of difluorination at the 4-position of the cyclohexyl ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The 3,5-dimethylphenyl group contributes to steric and electronic modulation, potentially improving selectivity in target interactions. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is desired for improved pharmacokinetic profiles. Its well-defined synthesis route ensures high purity and reproducibility, supporting its application in medicinal chemistry and material science.
1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine structure
2228408-44-2 structure
Product Name:1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine
CAS No:2228408-44-2
MF:C15H21F2N
MW:253.330751180649
CID:6190987
PubChem ID:165851058
Update Time:2025-06-28

1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine
    • [1-(3,5-dimethylphenyl)-4,4-difluorocyclohexyl]methanamine
    • EN300-1945548
    • 2228408-44-2
    • Inchi: 1S/C15H21F2N/c1-11-7-12(2)9-13(8-11)14(10-18)3-5-15(16,17)6-4-14/h7-9H,3-6,10,18H2,1-2H3
    • InChI Key: IJYMFIXCICSTRA-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=C(C)C=C(C)C=2)(CN)CC1)F

Computed Properties

  • Exact Mass: 253.16420600g/mol
  • Monoisotopic Mass: 253.16420600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine Pricemore >>

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Additional information on 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine

1-(3,5-Dimethylphenyl)-4,4-Difluorocyclohexylmethanamine: A Comprehensive Overview

1-(3,5-Dimethylphenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228408-44-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexylamines and is characterized by the presence of a 3,5-dimethylphenyl substituent and two fluoro atoms at the 4-position of the cyclohexane ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine involves a multi-step process that typically begins with the formation of a cyclohexanone derivative. Subsequent reactions, including fluorination and reductive amination, are employed to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for both academic and industrial applications.

In terms of its biological activity, 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes, particularly those involved in neurodegenerative diseases and pain management. For instance, studies have indicated that this compound can effectively bind to and modulate the activity of certain G protein-coupled receptors (GPCRs), which are key targets in the development of new therapeutic agents.

The pharmacological profile of 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine has been extensively investigated using in vitro and in vivo models. In vitro assays have revealed that it exhibits high selectivity and potency towards specific receptor subtypes, suggesting its potential as a lead compound for drug discovery. Additionally, in vivo studies have shown that it can cross the blood-brain barrier (BBB) efficiently, making it suitable for central nervous system (CNS) disorders.

The safety and toxicity profiles of 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine have also been evaluated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential therapeutic agent.

In the context of clinical research, several Phase I trials are currently underway to assess the safety and pharmacokinetics of 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine. Early results from these trials have been encouraging, with no serious adverse events reported. The compound's favorable pharmacokinetic properties, such as good oral bioavailability and long half-life, make it an attractive candidate for further clinical evaluation.

The potential applications of 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine extend beyond neurodegenerative diseases and pain management. Recent studies have explored its use in other therapeutic areas, including inflammation and cancer. For example, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. Additionally, there is emerging evidence that it could play a role in cancer therapy by targeting specific signaling pathways involved in tumor growth and metastasis.

In conclusion, 1-(3,5-dimethylphenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228408-44-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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